Cas no 206860-49-3 (2-Bromopyridine N-oxideHydrobromide)

• Product Name: 2-Bromopyridine N-oxideHydrobromide
• CAS No: 206860-49-3
• MF: C₅H₅Br₂NO
• MW: 254.907299757004
• MDL: MFCD00012803
• CID: 66744
• PubChem ID: 24853923
• Update Time: 2025-11-02

2-Bromopyridine N-oxideHydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyridine N-oxide hydrobromide
• 2-bromo-1-oxidopyridin-1-ium,hydrobromide
• 2-bromopyridin-1-ol,bromide
• 2-Bromopyridine 1-oxide hydrobromide
• Pyridine,2-bromo-, 1-oxide, hydrobromide (9CI)
• 2-BROMO-PYRIDINE 1-OXIDE HBR
• 2-Bromo-pyridine 1-oxide hydrobromide
• 2-BromopyridineN-oxidehydrobromide
• PubChem13510
• C5H5Br2NO
• 2-BROMOPYRIDINE OXIDE
• 2-bromopyridin-1-ol, bromide
• Pyridine, 2-bromo-, 1-oxide, hydrobromide (1:1)
• 2-bromo-pyridine-N-Oxide hydrobromide
• VP14218
• SDY0000108
• BC003762
• EN002454
• C
• 2-bromo-1-oxidopyridin-1-ium;hydrobromide
• 2-Bromopyridine N-oxide hydrobromide, 97%
• 2-Bromopyridine1-oxidehydrobromide
• 2-Bromopyridine 1-oxide hydrobromide (1:1)
• FT-0630064
• A4490
• SB55150
• AKOS015919699
• 206860-49-3
• J-013520
• MFCD00012803
• AS-37129
• 2-Bromopyridine-N-Oxide HBr
• DTXSID60369120
• 2-Bromo-pyridine 1-oxide hydrobromide;2-BROMO-PYRIDINE 1-OXIDE HBR
• 2-bromopyridine-1-oxide hydrobromide
• 2-Bromopyridine N-oxideHydrobromide

• MDL： MFCD00012803
• Inchi： 1S/C5H4BrNO.BrH/c6-5-3-1-2-4-7(5)8;/h1-4H;1H
• InChI Key： DKUDDLJCRIFJLN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C[N+]=1[O-].Br

Computed Properties

• Exact Mass: 252.87400
• Monoisotopic Mass: 252.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.5

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Melting Point: 145-147 °C (lit.)
• Boiling Point: 336.2°Cat760mmHg
• Flash Point: 157.1°C
• PSA: 25.46000
• LogP: 2.83570
• Solubility: Not determined

2-Bromopyridine N-oxideHydrobromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Bromopyridine N-oxideHydrobromide

Comprehensive Guide to 2-Bromopyridine N-oxide Hydrobromide (CAS No. 206860-49-3): Properties, Applications, and Market Insights

2-Bromopyridine N-oxide Hydrobromide (CAS No. 206860-49-3) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, often referred to as 2-BrPyNO·HBr, is a derivative of pyridine and plays a crucial role in the synthesis of various bioactive molecules. Its unique chemical properties make it a valuable intermediate in modern organic chemistry.

The molecular structure of 2-Bromopyridine N-oxide Hydrobromide consists of a pyridine ring substituted with a bromine atom at the 2-position and an N-oxide functional group. The hydrobromide salt form enhances its stability and solubility, making it easier to handle in laboratory settings. Researchers often seek high-purity 2-Bromopyridine N-oxide Hydrobromide for precise synthetic applications.

One of the most common questions about 2-Bromopyridine N-oxide Hydrobromide is its role in drug discovery. This compound is frequently used as a building block for the synthesis of heterocyclic compounds, which are essential in developing new pharmaceuticals. Its reactivity allows for the creation of complex molecular structures, making it a favorite among medicinal chemists.

In recent years, the demand for 2-Bromopyridine N-oxide Hydrobromide has increased due to its applications in agrochemicals and material science. The compound's ability to act as a ligand in catalytic reactions has opened new avenues in green chemistry and sustainable synthesis. This aligns with the growing trend of eco-friendly chemical processes, a hot topic in the scientific community.

When purchasing 2-Bromopyridine N-oxide Hydrobromide, researchers often look for suppliers offering CAS 206860-49-3 with high purity. Quality assurance is critical, as impurities can affect the outcome of sensitive reactions. Many suppliers now provide detailed certificates of analysis (CoA) to meet the stringent requirements of academic and industrial laboratories.

The synthesis of 2-Bromopyridine N-oxide Hydrobromide typically involves the oxidation of 2-bromopyridine followed by salt formation with hydrobromic acid. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of producing this compound, making it more accessible to researchers worldwide.

Storage and handling of 2-Bromopyridine N-oxide Hydrobromide require standard laboratory precautions. The compound should be kept in a cool, dry place, away from direct sunlight and moisture. Proper labeling and storage containers are essential to maintain its stability over time.

Market trends indicate a steady growth in the demand for 2-Bromopyridine N-oxide Hydrobromide, particularly in regions with strong pharmaceutical and chemical industries. The compound's versatility and unique properties ensure its continued relevance in scientific research. Suppliers are increasingly focusing on scalable production methods to meet the rising demand.

For researchers working with 2-Bromopyridine N-oxide Hydrobromide, understanding its spectroscopic properties is crucial. The compound exhibits characteristic peaks in NMR and IR spectra, which are useful for identification and purity assessment. These analytical techniques are standard in quality control protocols.

In conclusion, 2-Bromopyridine N-oxide Hydrobromide (CAS No. 206860-49-3) is a vital compound in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique properties and versatility make it an indispensable tool for researchers. As the scientific community continues to explore new synthetic routes and applications, the importance of this compound is expected to grow further.